Cas no 1072069-79-4 (5-Ethylpiperazin-2-one)

• Product Name: 5-Ethylpiperazin-2-one
• CAS No: 1072069-79-4
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 2107788
• Update Time: 2025-11-06

5-Ethylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-ethylpiperazin-2-one
• BB 0220611
• 5-Ethylpiperazin-2-one

• Inchi： 1S/C6H12N2O/c1-2-5-3-8-6(9)4-7-5/h5,7H,2-4H2,1H3,(H,8,9)
• InChI Key： IBIZGOHPUHJPNV-UHFFFAOYSA-N
• SMILES： O=C1CNC(CC)CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-Ethylpiperazin-2-one

Professional Introduction to Compound with CAS No. 1072069-79-4 and Product Name: 5-Ethylpiperazin-2-one

The compound with the CAS number 1072069-79-4 is identified as 5-Ethylpiperazin-2-one, a chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the piperazine derivative class, which is well-documented for its diverse pharmacological properties. Piperazine derivatives are widely studied due to their potential applications in medicinal chemistry, particularly in the development of drugs targeting neurological and cardiovascular disorders.

The molecular structure of 5-Ethylpiperazin-2-one features a piperazine ring substituted with an ethyl group at the 5-position and a carbonyl group at the 2-position. This structural configuration imparts unique reactivity and biological activity, making it a valuable scaffold for further chemical modifications. In recent years, there has been a surge in research focused on optimizing such scaffolds to enhance their therapeutic efficacy and reduce side effects.

One of the most compelling aspects of 5-Ethylpiperazin-2-one is its potential role as an intermediate in the synthesis of more complex pharmacophores. The presence of both the ethylpiperazine ring and the carbonyl group provides multiple sites for functionalization, allowing chemists to design molecules with tailored biological activities. For instance, modifications at the nitrogen atoms of the piperazine ring can introduce polar or charged groups, influencing solubility and membrane permeability, while the carbonyl group can serve as a site for further derivatization into amides, esters, or other functional moieties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 5-Ethylpiperazin-2-one and its derivatives to various biological targets. These studies have highlighted its potential as a ligand for enzymes and receptors involved in neurotransmitter pathways. For example, research indicates that analogs of 5-Ethylpiperazin-2-one may interact with serotonin receptors, suggesting applications in treating conditions such as depression and anxiety. Additionally, its structural similarity to known antipsychotic agents makes it a promising candidate for developing novel therapeutics with improved side-effect profiles.

The synthesis of 5-Ethylpiperazin-2-one typically involves multi-step organic reactions, starting from readily available precursors such as ethylamine and cyclohexanone. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have also facilitated more efficient synthetic routes, reducing the need for hazardous reagents and minimizing waste generation. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In addition to its pharmaceutical applications, 5-Ethylpiperazin-2-one has shown promise in material science research. Its ability to form stable complexes with metal ions makes it useful in developing coordination polymers and metal-organic frameworks (MOFs). These materials have diverse applications, including gas storage, catalysis, and sensing technologies. The versatility of 5-Ethylpiperazin-2-one as a building block underscores its importance beyond traditional medicinal chemistry applications.

The biological activity of 5-Ethylpiperazin-2-one is further enhanced by its capacity to undergo metabolic transformations in vivo. Studies have demonstrated that this compound can be metabolized into active or inactive derivatives, depending on the cellular environment. Understanding these metabolic pathways is crucial for optimizing drug design and predicting clinical outcomes. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating these processes.

One notable area of research involves using 5-Ethylpiperazin-2-one as a precursor for developing enzyme inhibitors. Enzyme inhibition is a key strategy in drug development, as targeting specific enzymes can modulate physiological processes effectively. For instance, inhibitors of monoamine oxidase (MAO) are used to treat neurodegenerative diseases by preventing the breakdown of neurotransmitters like serotonin and dopamine. Derivatives of 5-Ethylpiperazin-2-one have been investigated for their potential to inhibit MAO enzymes without causing excessive side effects.

The role of 5-Ethylpiperazin-2-one in drug discovery has also been complemented by its use in high-throughput screening (HTS) campaigns. HTS allows researchers to rapidly test thousands of compounds against biological targets, identifying promising candidates for further development. The structural features of 5-Ethylpiperazin-2-one make it an attractive candidate for HTS libraries due to its ability to interact with multiple targets simultaneously.

Future directions in research on 5-Ethylpiperazin-2-one include exploring its potential in combination therapies. Combination drugs are designed to target multiple pathways or mechanisms simultaneously, often resulting in synergistic effects that improve treatment outcomes. By pairing 5-Ethylpiperazin-2-one with other compounds that act through different mechanisms, researchers aim to develop more comprehensive therapeutic strategies.

The development of novel analytical techniques has also contributed to a deeper understanding of 5-Ethylpiperazin-2-one's properties. Techniques such as X-ray crystallography provide high-resolution structures of complexes formed with biological targets, while computational methods like molecular dynamics simulations allow researchers to study dynamic interactions at an atomic level. These tools are essential for refining drug design based on structural insights obtained from experimental data.

In conclusion,5-Ethyl-piperaizin - 2 - one (CAS No: 1072069 - 79 - 4) represents a significant compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for designing molecules with tailored biological activities, making it indispensable in modern drug discovery efforts. As research continues, further exploration into this compound’s potential will undoubtedly yield innovative solutions across multiple scientific disciplines.